1-Azepanyl-(4-methoxyphenyl)methanethione
Overview
Description
1-azepanyl-(4-methoxyphenyl)methanethione is a member of methoxybenzenes.
Scientific Research Applications
Synthesis and Structural Studies
- The compound has been utilized in the synthesis of various biotinylating reagents, with biotin thioacid representing a new avenue for exploration in this field (Chou, Hsu, & Lo, 2014).
- It has been studied for its unique reactivity in electrophilic alkylation and nucleophilic allylation or propargylation, demonstrating its versatility as a synthetic building block (Sato, Okura, Otera, & Nozaki, 1987).
- The compound's structure was explored through X-ray diffraction, revealing insights into its solid-state structure and comparisons with NMR studies in solution (Gluziński, Grochowski, Krajewski, & Pupek, 1991).
Chemical Reactivity and Applications
- It has been a key component in the synthesis of secondary and tertiary thioureas, showcasing its importance in organic synthesis (Katritzky, Ledoux, Witek, & Nair, 2004).
- Research has also explored its reactivity in forming various compounds in nucleophilic substitution reactions, highlighting its reactive nature and potential in chemical synthesis (Behzadi & Owen, 1974).
- Its stability and properties in forming stable carbocations have been thoroughly characterized, adding to the understanding of its chemical behavior (Ito, Kikuchi, Morita, & Asao, 1999).
Potential Therapeutic and Biological Applications
- Studies have explored its derivatives' antiviral activities, indicating potential applications in medical and pharmaceutical research (Demchenko, Fedchenkova, Sukhoveev, Bagreeva, & Demchenko, 2019).
- It has been involved in the synthesis of compounds with significant antiestrogenic activity, demonstrating its potential impact in therapeutic applications (Jones, Suarez, Massey, Black, & Tinsley, 1979).
Material Science and Novel Compound Synthesis
- The compound has been a part of synthesizing new materials like tris(6-methoxy-1-azulenyl)-methyl cation, indicating its role in developing novel materials (Sarma & Baruah, 2004).
- It has also been used in the design of potent orally active inhibitors of cholesterol absorption, showing its application in novel drug design (Rosenblum, Huynh, Afonso, Davis, Yumibe, Clader, & Burnett, 1998).
properties
Product Name |
1-Azepanyl-(4-methoxyphenyl)methanethione |
|---|---|
Molecular Formula |
C14H19NOS |
Molecular Weight |
249.37 g/mol |
IUPAC Name |
azepan-1-yl-(4-methoxyphenyl)methanethione |
InChI |
InChI=1S/C14H19NOS/c1-16-13-8-6-12(7-9-13)14(17)15-10-4-2-3-5-11-15/h6-9H,2-5,10-11H2,1H3 |
InChI Key |
QOKHKPQVXZPGFY-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)C(=S)N2CCCCCC2 |
Canonical SMILES |
COC1=CC=C(C=C1)C(=S)N2CCCCCC2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
